N-(5-Amino-2-fluorophenyl)-2-(4-ethylphenoxy)-acetamide
Overview
Description
N-(5-Amino-2-fluorophenyl)-2-(4-ethylphenoxy)-acetamide, commonly referred to as NAF-2-EFA, is a synthetic compound with a wide range of potential applications in scientific research. It has been synthesized from a variety of starting materials and has been used in a number of laboratory experiments. NAF-2-EFA has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.
Scientific Research Applications
NAF-2-EFA has been used in a variety of scientific research applications. It has been used in studies of enzyme inhibition, protein-protein interactions, and drug delivery. It has also been used in studies of cell signaling, gene regulation, and protein folding. Additionally, NAF-2-EFA has been used in studies of the effects of drugs on the brain and other organs.
Mechanism of Action
The mechanism of action of NAF-2-EFA is not fully understood, but it is thought to involve the inhibition of enzymes and the modulation of protein-protein interactions. NAF-2-EFA has been shown to inhibit the activity of enzymes such as proteases, kinases, and phosphatases. Additionally, NAF-2-EFA has been shown to modulate the interaction between proteins, which can affect the activity of the proteins involved.
Biochemical and Physiological Effects
NAF-2-EFA has been shown to have a number of biochemical and physiological effects. It has been shown to affect the activity of enzymes, modulate protein-protein interactions, and affect the expression of genes. Additionally, NAF-2-EFA has been shown to have an effect on cell signaling pathways and the activity of receptors.
Advantages and Limitations for Lab Experiments
NAF-2-EFA has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and can be monitored using TLC and identified using NMR spectroscopy. Additionally, it is relatively stable and can be stored for extended periods of time. However, NAF-2-EFA also has some limitations for use in laboratory experiments. It is not soluble in water and must be dissolved in organic solvents. Additionally, it can be toxic in high concentrations and should be handled with care.
Future Directions
NAF-2-EFA has a wide range of potential applications in scientific research. Potential future directions for research include further studies of its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, NAF-2-EFA could be used in studies of drug delivery and drug targeting. Finally, NAF-2-EFA could be used in the development of new drugs and drug delivery systems.
Synthesis Methods
NAF-2-EFA can be synthesized from a variety of starting materials, including 4-ethylphenol, 5-amino-2-fluorophenol, and acetic anhydride. The synthesis involves the reaction of 4-ethylphenol and 5-amino-2-fluorophenol in the presence of acetic anhydride. The reaction produces N-(5-amino-2-fluorophenyl)-2-(4-ethylphenoxy)-acetamide as the main product. The reaction can be monitored using thin-layer chromatography (TLC) and the product can be identified using nuclear magnetic resonance (NMR) spectroscopy.
properties
IUPAC Name |
N-(5-amino-2-fluorophenyl)-2-(4-ethylphenoxy)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN2O2/c1-2-11-3-6-13(7-4-11)21-10-16(20)19-15-9-12(18)5-8-14(15)17/h3-9H,2,10,18H2,1H3,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYQSLNFEJJXMBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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